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Compound of Interest

Compound Name: Isosafrole glycol

Cat. No.: B12666540 Get Quote

In-Depth Technical Guide to Isosafrole Glycol
For Researchers, Scientists, and Drug Development Professionals

Core Registry Information
Isosafrole glycol, also known as 1-(1,3-benzodioxol-5-yl)propane-1,2-diol, is a chemical

compound with the CAS number 62512-79-2.[1][2] It is a diol derivative of isosafrole and a

known metabolite of both safrole and isosafrole.[3]

This guide provides a comprehensive overview of the available technical data on isosafrole
glycol, including its chemical properties, synthesis protocols, metabolic pathways, and

biological activity.

Quantitative Data
The following table summarizes the key physicochemical properties of isosafrole glycol.
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Property Value Source

CAS Number 62512-79-2 [1][2]

Molecular Formula C₁₀H₁₂O₄ [1]

Molecular Weight 196.20 g/mol [1]

IUPAC Name
1-(1,3-benzodioxol-5-

yl)propane-1,2-diol
[1]

Synonyms

Isosafrole glycol, 1-(2H-1,3-

BENZODIOXOL-5-

YL)PROPANE-1,2-DIOL

[1][2]

InChI

InChI=1S/C10H12O4/c1-

6(11)10(12)7-2-3-8-9(4-7)14-5-

13-8/h2-4,6,10-12H,5H2,1H3

[1]

InChIKey
YIRAEUKOPKEBHB-

UHFFFAOYSA-N
[1]

Canonical SMILES
CC(C(C1=CC2=C(C=C1)OCO

2)O)O
[1]

Experimental Protocols
Chemical Synthesis from Isosafrole
Isosafrole glycol can be synthesized from its precursor, isosafrole, through oxidation. A

common method involves the use of hydrogen peroxide and formic acid.[4]

Methodology:

Dissolve 5 grams of isosafrole in 19 mL of acetone and cool the solution in an ice bath.[4]

Slowly add a mixture of 4.7 mL of 30% hydrogen peroxide and 15.9 mL of 96% formic acid to

the solution with continuous stirring.[4]

Continue stirring the reaction mixture for an additional 2 hours.[4]
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Allow the mixture to stand at room temperature for 16 hours.[4]

Remove the solvent under reduced pressure without applying heat.

The resulting residue contains isosafrole glycol, which can be further purified using

chromatographic techniques. It is important to note that without acetone as a cosolvent, the

product mixture may also contain the ketone (3,4-methylenedioxyphenyl-2-propanone), as

well as mono- and diformates of the diol.[4]

Chemo-enzymatic Synthesis of Isosafrole Glycol
A greener, chemo-enzymatic method has been developed for the synthesis of vicinal diols from

propenylbenzenes, including isosafrole.[5] This two-step process involves lipase-catalyzed

epoxidation followed by epoxide hydrolysis.

Methodology:

Epoxidation:

Dissolve isosafrole (2.96 mmol) in 15 mL of ethyl acetate.

Add 382 µL of a 35% w/w aqueous solution of hydrogen peroxide (4.44 mmol) and 10 mg

of Novozym 435 (immobilized lipase B from Candida antarctica).[5]

Incubate the mixture in a thermoshaker at 30°C for 18 hours.[5] This in situ generation of

peroxyacetic acid from ethyl acetate, catalyzed by the lipase, leads to the epoxidation of

isosafrole.

Hydrolysis:

Following the epoxidation, the resulting isosafrole epoxide is hydrolyzed to the

corresponding diol. This can be achieved by treatment with methanolic potassium

hydroxide.[3]

The reaction mixture is then subjected to work-up and purification, typically involving

extraction and chromatography, to isolate the isosafrole glycol.
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Metabolic and Signaling Pathways
Isosafrole glycol is a significant metabolite in the detoxification pathway of isosafrole and its

parent compound, safrole. It is formed via the epoxide-diol pathway.

Metabolic Pathway of Isosafrole
The metabolism of isosafrole can proceed through several routes, with the formation of the diol

being a key step. The primary pathway involves the oxidation of the propenyl side chain.[3]

This process is catalyzed by cytochrome P450 enzymes.[6]

The epoxide-diol pathway is a common metabolic route for compounds containing a double

bond. In the case of isosafrole, the double bond is first epoxidized to form isosafrole epoxide.

This epoxide is then hydrolyzed by epoxide hydrolase to yield isosafrole glycol. This

conversion is generally considered a detoxification step, as the resulting diol is more water-

soluble and can be more readily excreted from the body.

While isosafrole and its parent compound safrole have been shown to have carcinogenic

properties, the formation of isosafrole glycol is part of the metabolic process that can lead to

detoxification.[7][8] There is currently no evidence to suggest that isosafrole glycol itself

initiates any significant cellular signaling pathways. Its primary role appears to be that of a

metabolic intermediate.

Click to download full resolution via product page

Experimental Workflow Visualization
The chemo-enzymatic synthesis of isosafrole glycol can be visualized as a two-step process.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Propanediol, 1-(1,3-benzodioxol-5-yl)- | C10H12O4 | CID 6454417 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-(2H-1,3-Benzodioxol-5-yl)propane-1,2-diol - Wikidata [wikidata.org]

3. Chemo-enzymatic oxidative cleavage of isosafrole for the synthesis of piperonal -
Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

4. chemistry.mdma.ch [chemistry.mdma.ch]

5. Chemo-enzymatic synthesis and biological activity evaluation of propenylbenzene
derivatives - PMC [pmc.ncbi.nlm.nih.gov]

6. prepchem.com [prepchem.com]

7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

8. Safrole - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Isosafrole glycol CAS number and registry information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12666540#isosafrole-glycol-cas-number-and-
registry-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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